Cas no 103761-95-1 (2,5-dihexoxybenzene-1,4-dicarbonyl Chloride)

• Product Name: 2,5-dihexoxybenzene-1,4-dicarbonyl Chloride
• CAS No: 103761-95-1
• MF: C₂₀H₂₈Cl₂O₄
• MW: 403.339924812317
• CID: 1138927
• PubChem ID: 71333063
• Update Time: 2025-04-20

2,5-dihexoxybenzene-1,4-dicarbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-dihexoxybenzene-1,4-dicarbonyl Chloride
• 2,5-BIS(HEXYLOXY)BENZENE-1,4-DICARBONYL DICHLORIDE
• 103761-95-1
• SCHEMBL667572
• DTXSID00761386

• Inchi： 1S/C20H28Cl2O4/c1-3-5-7-9-11-25-17-13-16(20(22)24)18(14-15(17)19(21)23)26-12-10-8-6-4-2/h13-14H,3-12H2,1-2H3
• InChI Key： VXJWLMDPRGVVHI-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(C(=O)Cl)=CC=1OCCCCCC)OCCCCCC)=O

Computed Properties

• Exact Mass: 402.13664
• Monoisotopic Mass: 402.1364648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 6.36280